Lipophilicity Shift vs. Mono-Substituted Analogs
The target compound displays an XLogP3 of 1.7, which is intermediate between the 6-fluoro analog (XLogP3 = 2.4) and the 7-cyano analog (XLogP3 = 1.6). This balanced lipophilicity offers a favourable compromise between membrane permeability and aqueous solubility compared to the more lipophilic 6-fluoro-only analog [1][2][3].
| Evidence Dimension | Computed partition coefficient (XLogP3) |
|---|---|
| Target Compound Data | XLogP3 = 1.7 |
| Comparator Or Baseline | 6-Fluoro-1H-indole-2-carboxylic acid (XLogP3 = 2.4); 7-Cyano-1H-indole-2-carboxylic acid (XLogP3 = 1.6); Indole-2-carboxylic acid (XLogP3 = 1.6) |
| Quantified Difference | Target is 0.7 units lower than 6-fluoro analog and 0.1 unit higher than 7-cyano analog |
| Conditions | Computed by XLogP3 algorithm (PubChem 2025 release) |
Why This Matters
A lower XLogP3 relative to the 6-fluoro analog predicts improved aqueous solubility and reduced non-specific binding, which are critical parameters for fragment-based screening and in vitro assay performance.
- [1] PubChem CID 125455471: 7-Cyano-6-fluoro-1H-indole-2-carboxylic acid, XLogP3 = 1.7. View Source
- [2] PubChem CID 4307444: 6-Fluoroindole-2-carboxylic acid, XLogP3 = 2.4. View Source
- [3] PubChem CID 20148385: 7-Cyano-1H-indole-2-carboxylic acid, XLogP3-AA = 1.6. View Source
